- Bioorthogonally Functionalized NAD+ Analogues for In-Cell Visualization of Poly(ADP-Ribose) Formation, Angewandte Chemie, 2016, 55(27), 7660-7664
Cas no 126609-61-8 (Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI))
126609-61-8 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI)
CAS No:126609-61-8
MF:C21H26N10O14P2
MW:704.437264919281
CID:174320
PubChem ID:164223
Update Time:2025-04-19
Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine5'-(trihydrogen diphosphate), 2-azido-, P'®
- nicotinamide 2-azidoadenine dinucleotide
- [[(2R,3S,4R,5R)-5-(6-amino-2-azido-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl phos
- 2-Azidoadenosine dinucleotide
- 2-Azido-NAD
- 2N3NAD
- 5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inners
- 5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, innersalt (9CI)
- Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'-5'-ester with 3-(aminocarbonyl)-1-beta-D-ribofuranosylpyridinium hydroxide, inner salt
- Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI)
- 126609-61-8
- [[(2R,3S,4R,5R)-5-(6-amino-2-azidopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
-
- Inchi: 1S/C21H26N10O14P2/c22-16-11-18(27-21(26-16)28-29-24)31(7-25-11)20-15(35)13(33)10(44-20)6-42-47(39,40)45-46(37,38)41-5-9-12(32)14(34)19(43-9)30-3-1-2-8(4-30)17(23)36/h1-4,7,9-10,12-15,19-20,32-35H,5-6H2,(H5-,22,23,26,27,36,37,38,39,40)/t9-,10-,12-,13-,14-,15-,19-,20-/m1/s1
- InChI Key: VTOZZJOLJUEVPD-NAJQWHGHSA-N
- SMILES: P(=O)(O)(OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H]([N+]2C=CC=C(C(N)=O)C=2)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC(N=[N+]=[N-])=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 704.11078
- Monoisotopic Mass: 704.11051954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 47
- Rotatable Bond Count: 12
- Complexity: 1280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -4.8
- Topological Polar Surface Area: 335Ų
Experimental Properties
- PSA: 369.85
Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Production Method
Production Method 1
Reaction Conditions
1.1
2.1R:Proton sponge, R:(MeO)3PO, R:POCl3, 2-5 h, 0°C
2.2R:Et4N+ •Br-, S:H2O, 30 min, 0°C
3.1R:Et3N, R:Diimidazolyl ketone, S:DMF, 4 h, rt
3.2S:DMF, 4 d, rt
3.3R:Et4N+ •Br-, S:H2O, rt
2.1R:Proton sponge, R:(MeO)3PO, R:POCl3, 2-5 h, 0°C
2.2R:Et4N+ •Br-, S:H2O, 30 min, 0°C
3.1R:Et3N, R:Diimidazolyl ketone, S:DMF, 4 h, rt
3.2S:DMF, 4 d, rt
3.3R:Et4N+ •Br-, S:H2O, rt
Reference
Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Raw materials
Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Preparation Products
Adenosine 5'-(trihydrogen diphosphate), 2-azido-, P'→5' ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium, inner salt (9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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